Methyl 4-(azetidine-1-carbonyl)benzoate chemical structure and properties
Methyl 4-(azetidine-1-carbonyl)benzoate chemical structure and properties
Advanced Scaffolds in Medicinal Chemistry
Executive Summary & Compound Profile
Methyl 4-(azetidine-1-carbonyl)benzoate (CAS: 915199-14-3) is a specialized pharmaceutical intermediate utilized in the synthesis of bioactive small molecules.[1] It represents a strategic convergence of two privileged motifs: the benzoate ester , which serves as a versatile electrophilic handle for further diversification, and the azetidine amide , a conformationally restricted heterocycle that modulates physicochemical properties such as metabolic stability and lipophilicity.
This guide details the structural properties, synthetic pathways, and application of this compound in high-throughput library generation and fragment-based drug discovery (FBDD).
1.1 Physicochemical Identity[2]
| Property | Specification |
| IUPAC Name | Methyl 4-(azetidine-1-carbonyl)benzoate |
| CAS Number | 915199-14-3 |
| Molecular Formula | |
| Molecular Weight | 219.24 g/mol |
| SMILES | COC(=O)C1=CC=C(C=C1)C(=O)N2CCC2 |
| Physical State | Viscous oil or low-melting solid (dependent on purity) |
| Solubility | High in DMSO, DCM, MeOH; Low in Water |
| LogP (Calc) | ~1.3 - 1.6 (Moderate Lipophilicity) |
| TPSA | 46.61 Ų |
Structural Analysis & Medicinal Significance[6][7][8][9]
2.1 The Azetidine Advantage
The azetidine ring is a four-membered nitrogen heterocycle with significant ring strain (~26 kcal/mol). In the context of Methyl 4-(azetidine-1-carbonyl)benzoate , this strain imparts unique properties compared to its pyrrolidine (5-membered) or piperidine (6-membered) analogs:
-
Conformational Restriction: The high energy barrier to ring inversion locks the amide bond vector, reducing the entropic penalty upon binding to a protein target.
-
Metabolic Stability: Azetidines are generally less susceptible to oxidative metabolism (e.g., CYP450-mediated
-hydroxylation) compared to pyrrolidines, extending the half-life of the parent drug. -
Vector Alignment: The bond angles of the azetidine ring (
) alter the projection of the carbonyl oxygen and the aromatic ring, allowing for the exploration of novel chemical space in Structure-Activity Relationship (SAR) studies.
2.2 The Benzoate Warhead
The methyl ester functionality at the para-position acts as a "masked" carboxylic acid or a precursor for heterocycle formation (e.g., benzimidazoles, oxadiazoles). It allows this molecule to function as a bifunctional linker —the azetidine end modulates solubility/binding, while the ester end serves as the growth point for lead optimization.
Synthesis & Manufacturing Protocols
High-purity synthesis of Methyl 4-(azetidine-1-carbonyl)benzoate requires controlling the reactivity of the bifunctional terephthalate precursor to prevent polymerization or bis-amidation.
3.1 Retrosynthetic Analysis
The most robust route involves the desymmetrization of terephthalic acid or the use of Monomethyl terephthalate (MMT).
Figure 1: Synthetic pathway from Monomethyl Terephthalate.[3]
3.2 Protocol A: Acid Chloride Method (Scale-Up Preferred)
This method is preferred for multi-gram synthesis due to cost-efficiency and ease of purification.
Reagents:
-
Monomethyl terephthalate (1.0 equiv)
-
Thionyl Chloride (
) or Oxalyl Chloride (1.2 equiv) -
Azetidine Hydrochloride (1.1 equiv)
-
Triethylamine (TEA) or DIPEA (2.5 equiv)
-
Dichloromethane (DCM) (Anhydrous)
Step-by-Step Methodology:
-
Activation: Dissolve Monomethyl terephthalate in anhydrous DCM under
atmosphere. Add catalytic DMF (2-3 drops). -
Chlorination: Add Oxalyl Chloride dropwise at 0°C. Allow to warm to Room Temperature (RT) and stir for 2 hours until gas evolution ceases.
-
Concentration: Evaporate the solvent and excess chlorinating agent under reduced pressure to yield the crude acid chloride (typically a white/yellow solid). Do not purify.
-
Coupling: Redissolve the acid chloride in DCM. In a separate vessel, mix Azetidine HCl and TEA in DCM at 0°C.
-
Addition: Cannulate the acid chloride solution into the Azetidine/Base mixture slowly to control the exotherm.
-
Work-up: Stir for 4 hours. Quench with saturated
.[4] Extract with DCM ( ). Wash organics with 1N HCl (to remove unreacted azetidine) and Brine. -
Purification: Dry over
and concentrate. If necessary, purify via flash chromatography (Hexane/EtOAc gradient).
3.3 Protocol B: HATU Coupling (Discovery Scale)
Ideal for small-scale library generation where yield and purity are prioritized over reagent cost.
-
Dissolve Monomethyl terephthalate (1.0 equiv) in DMF.
-
Add HATU (1.1 equiv) and DIPEA (3.0 equiv). Stir for 10 mins to activate.
-
Add Azetidine (1.1 equiv).[5]
-
Stir at RT for 12 hours.
-
Dilute with EtOAc, wash with
(5% aq) to remove DMF, then and Brine.
Analytical Characterization
To validate the structure, the following spectroscopic signatures must be confirmed.
-
H NMR (400 MHz,
):- ~8.05 (d, 2H, Ar-H ortho to ester) – Deshielded by ester.
- ~7.65 (d, 2H, Ar-H ortho to amide).
-
~4.20 - 4.35 (t, 4H, Azetidine
) – Characteristic triplet for azetidine amide. -
~3.94 (s, 3H,
) – Methyl ester singlet. -
~2.35 (quint, 2H, Azetidine
) – Ring methylene.
-
C NMR:
-
Carbonyls: ~170 ppm (Amide), ~166 ppm (Ester).
-
Aromatic: ~133, 130, 129, 127 ppm.
-
Aliphatic: ~52 ppm (Methoxy), ~48-50 ppm (Azetidine
), ~16 ppm (Azetidine ).
-
Applications in Drug Discovery Workflows[12][13]
Methyl 4-(azetidine-1-carbonyl)benzoate is primarily used as a Lead Optimization Scaffold .
5.1 Library Synthesis Workflow
The ester group allows for rapid diversification into carboxylic acids (via hydrolysis) or hydrazides/heterocycles.
Figure 2: Divergent synthesis workflow utilizing the benzoate ester handle.
5.2 Bioisosterism Case Study
In programs targeting CNS disorders, replacing a N,N-dimethylamide or a pyrrolidine amide with an azetidine amide often results in:
-
Lower LogD: Improving solubility.
-
Reduced Intrinsic Clearance (
): Due to steric protection of the nitrogen lone pair and ring strain preventing oxidation.
Handling & Safety (SDS Summary)
While specific toxicological data for this exact CAS is limited, it should be handled according to protocols for functionalized benzoates and azetidines .
-
Hazard Classification:
-
Storage: Store at 2-8°C under inert atmosphere (
or Ar). Moisture sensitive (ester hydrolysis risk over long periods). -
PPE: Nitrile gloves, safety goggles, and lab coat. Handle in a fume hood to avoid inhalation of aerosols.
References
-
MolCore . Methyl 4-(azetidine-1-carbonyl)benzoate Product Data. Retrieved from .
-
Cheekatla, S. R. (2026).[2] Azetidines in medicinal chemistry: emerging applications and approved drugs. Future Medicinal Chemistry.
-
Enamine & Pfizer . (2025). An Approach to Alkyl Azetidines for Medicinal Chemistry. ChemRxiv. Link
-
Parmar, D. R., et al. (2021).[8] Azetidines of pharmacological interest. Archiv der Pharmazie.
-
Life Chemicals . (2022). Substituted Azetidines in Drug Discovery. Link
Sources
- 1. molcore.com [molcore.com]
- 2. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. EP0165636A1 - Process for preparing azetidine derivatives and intermediates therein - Google Patents [patents.google.com]
- 4. prepchem.com [prepchem.com]
- 5. enamine.enamine.net [enamine.enamine.net]
- 6. tcichemicals.com [tcichemicals.com]
- 7. durhamtech.edu [durhamtech.edu]
- 8. Azetidines of pharmacological interest - PubMed [pubmed.ncbi.nlm.nih.gov]
